5-(N-formyl-N-methylamino)-1-methylpyrazole

• Molecular Formula: C6H9N3O
• Molecular Weight: 139.16 g/mol
• IUPAC Name: N-methyl-N-(2-methylpyrazol-3-yl)formamide
• InChI: InChI=1S/C6H9N3O/c1-8(5-10)6-3-4-7-9(6)2/h3-5H,1-2H3
• InChI Key: ZJWDWABIGSXTRP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)N(C)C=O

Description

5-(N-formyl-N-methylamino)-1-methylpyrazole is a useful research compound. Its molecular formula is C6H9N3O and its molecular weight is 139.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-formamido-1-methylpyrazole in N,N-dimethylformamide (50 ml) was sodium hydride (1.6 g) under ice-cooling. Then, to the mixture was added methyl iodide (2.5 ml) at the same condition. The mixture was stirred for 1 hour under ice-cooling. To the reaction mixture was added a mixture of ethyl acetate (500 ml) and water (100 ml). The organic layer was separated, and the aqueous layer was extracted with ethyl acetate (50 ml×2). The organic solution was dried over magnesium sulfate. The solvent was distilled off and the residue was subjected to a column chromatography on silica gel using a mixture of ethyl acetate and diisopropyl ether (3:1) as an eluent. Fractions containing the object compound were collected and evaporated in vacuo to give 5-(N-formyl-N-methylamino)-1-methylpyrazole (2.5 g).